Solution phase chemical synthesis of nano aluminium particles stabilized in poly(vinylpyrrolidone) and poly(methylmethacrylate) matrices†

Nanoscale Pub Date: 2010-04-14 DOI: 10.1039/B9NR00337A

Abstract

The reduction of aluminium trichloride by lithium aluminium hydride in the presence of poly(vinylpyrrolidone) or poly(methylmethacrylate) in mesitylene yielded nano aluminium particles in the matrices of respective polymers. Solution phase synthesis methodology was used successfully to produce composites of various Al/polymer ratios. The composites were charecterized by powder XRD patterns and 27Al-NMR with MAS spectroscopic study. The method was useful to produce up to 10 g of nano aluminium that were pure and stable.

Graphical abstract: Solution phase chemical synthesis of nano aluminium particles stabilized in poly(vinylpyrrolidone) and poly(methylmethacrylate) matrices
Recommended Literature